Cas no 2228581-41-5 (1-methyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-methyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2228581-41-5
• MF: C₉H₁₀N₄O₂
• MW: 206.20130109787
• CID: 6601687
• PubChem ID: 165652548
• Update Time: 2025-10-31

1-methyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-5-carboxylic acid
• 2228581-41-5
• EN300-1784359

• Inchi： 1S/C9H10N4O2/c1-12-7(3-4-10-12)6-5-8(9(14)15)13(2)11-6/h3-5H,1-2H3,(H,14,15)
• InChI Key： XXZJIDMUVVQCGR-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2=CC=NN2C)=NN1C)=O

Computed Properties

• Exact Mass: 206.08037557g/mol
• Monoisotopic Mass: 206.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.9Ų

Additional information on 1-methyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-5-carboxylic acid

Professional Introduction to 1-methyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-5-carboxylic Acid (CAS No. 2228581-41-5)

1-methyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-5-carboxylic acid is a significant compound in the field of chemical and pharmaceutical research, characterized by its complex molecular structure and potential biological activities. This compound, identified by the CAS number 2228581-41-5, has garnered attention due to its structural similarity to various bioactive molecules, making it a valuable candidate for further investigation in drug discovery and development.

The molecular formula of this compound is C₉H₁₂N₄O₂, reflecting its rich nitrogen content and the presence of multiple heterocyclic rings. The presence of two pyrazole rings, each substituted with methyl groups, contributes to its unique chemical properties. Specifically, the carboxylic acid group at the 5-position of the second pyrazole ring enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in pyrazole derivatives due to their diverse pharmacological properties. These compounds have been explored for their potential applications in treating various diseases, including inflammatory disorders, infectious diseases, and cancer. The structural motif of 1-methyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-5-carboxylic acid aligns well with this trend, as it combines the bioactivity of pyrazole-based scaffolds with additional functional groups that can modulate biological responses.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The combination of methyl groups and the carboxylic acid moiety provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacological profile. This flexibility has been exploited in several studies aimed at identifying novel therapeutic agents. For instance, derivatives of this compound have been investigated for their anti-inflammatory properties, with some showing promising results in preclinical models.

The synthesis of 1-methyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-5-carboxylic acid involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the condensation of appropriate precursors to form the pyrazole core, followed by functionalization at various positions to introduce the desired substituents. The carboxylation step at the 5-position is particularly critical and requires precise control to ensure high yield and purity.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to streamline the synthesis process. These methods not only improve efficiency but also reduce waste, aligning with the growing emphasis on sustainable chemistry practices.

Beyond its synthetic significance, 1-methyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-5-carboxylic acid has also been studied for its potential role in material science applications. The unique electronic properties of pyrazole derivatives make them attractive for use in organic electronics and sensors. Research has demonstrated that certain pyrazole-based compounds can exhibit excellent charge transport properties, making them suitable for use in next-generation electronic devices.

The biological activity of this compound has been further explored through computational modeling and molecular docking studies. These approaches have helped researchers understand how 1-methyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-5-carboxylic acid interacts with biological targets such as enzymes and receptors. Such insights are crucial for designing molecules with enhanced potency and selectivity.

In conclusion, 1-methyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 2228581-41-5) represents a promising area of research with significant implications for both pharmaceuticals and materials science. Its complex structure, combined with its potential bioactivity and synthetic versatility, makes it a valuable asset for scientists working in these fields. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in future advancements.